Cas no 173044-26-3 (N-methyl-2-2-(methylamino)phenylaniline)

• Product Name: N-methyl-2-2-(methylamino)phenylaniline
• CAS No: 173044-26-3
• MF: C₁₄H₁₆N₂
• MW: 212.29
• MDL: MFCD24550561
• CID: 4459510
• PubChem ID: 22968796
• Update Time: 2025-07-08

N-methyl-2-2-(methylamino)phenylaniline Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-2-(methylamino)phenylaniline

• MDL： MFCD24550561

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-methyl-2-2-(methylamino)phenylaniline

Recent Advances in the Study of N-methyl-2-2-(methylamino)phenylaniline (CAS: 173044-26-3) in Chemical Biology and Pharmaceutical Research

N-methyl-2-2-(methylamino)phenylaniline (CAS: 173044-26-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, providing valuable insights for drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of N-methyl-2-2-(methylamino)phenylaniline derivatives, highlighting improved yield and purity through novel catalytic methods. The research demonstrated that these derivatives exhibit promising activity against specific kinase targets, suggesting potential applications in oncology and neurodegenerative diseases.

In parallel, a team at the University of Cambridge investigated the compound's pharmacokinetic properties, revealing favorable absorption and distribution characteristics in preclinical models. Their findings, published in ACS Chemical Biology, indicate that 173044-26-3 has excellent blood-brain barrier penetration, making it particularly interesting for central nervous system drug development.

Recent computational studies have provided deeper insights into the molecular interactions of N-methyl-2-2-(methylamino)phenylaniline with biological targets. Molecular docking simulations published in Nature Computational Science suggest high-affinity binding to multiple receptor sites, potentially explaining its broad-spectrum biological activity observed in vitro.

The compound's safety profile has also been a focus of recent research. A 2024 toxicology study in Chemical Research in Toxicology reported favorable results from comprehensive in vitro and in vivo assessments, with no significant genotoxicity or organ toxicity observed at therapeutic concentrations.

Looking forward, several pharmaceutical companies have included 173044-26-3 derivatives in their preclinical pipelines, particularly for applications in precision oncology and neuropharmacology. The compound's versatility and promising early results suggest it may serve as a valuable scaffold for future drug development efforts across multiple therapeutic areas.